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Compound of Interest

Compound Name: Hexahydrophthalic anhydride

Cat. No.: B042101

An In-depth Technical Guide to
Hexahydrophthalic Anhydride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Hexahydrophthalic Anhydride
(HHPA), a significant chemical compound with diverse industrial and research applications. The
document details its chemical and physical properties, synthesis methodologies, and key
applications, with a focus on information relevant to scientific and development professionals.

Core Chemical and Physical Properties

Hexahydrophthalic anhydride is a cyclic dicarboxylic anhydride.[1] It is a versatile chemical
intermediate primarily used as a curing agent for epoxy resins and in the synthesis of alkyds
and plasticizers.[1][2]

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b042101?utm_src=pdf-interest
https://www.benchchem.com/product/b042101?utm_src=pdf-body
https://www.benchchem.com/product/b042101?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Hexahydrophthalic-anhydride
https://pubchem.ncbi.nlm.nih.gov/compound/Hexahydrophthalic-anhydride
https://wap.guidechem.com/encyclopedia/hexahydrophthalic-anhydride-dic875.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042101?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Identifier Value Reference

Molecular Formula CsH1003 [1112][3]

Molecular Weight 154.16 g/mol [1]
3a,4,5,6,7,7a-hexahydro-2-

IUPAC Name ) [1]
benzofuran-1,3-dione

CAS Number 85-42-7 [1]
1,2-Cyclohexanedicarboxylic

Synonyms anhydride, HHPA, Hexahydro- [1][2]
1,3-isobenzofurandione

Property Value Reference
White crystalline solid or a

Appearance clear, colorless viscous liquid [4]
when melted.

Melting Point 32-34 °C

Boiling Point 158 °C at 17 mm Hg

Vapor Pressure

5.3x 1072 mm Hg at 25 °C

[1]

Solubility

Sparingly soluble in water, with
which it reacts to form

hexahydrophthalic acid.

Synthesis and Manufacturing

The primary industrial production method for hexahydrophthalic anhydride is the
hydrogenation of phthalic anhydride or tetrahydrophthalic anhydride.[1][2]

The synthesis process generally involves the catalytic hydrogenation of the aromatic ring of
phthalic anhydride to a saturated cyclohexane ring.
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General workflow for the industrial synthesis of Hexahydrophthalic Anhydride.

Synthesis from cis-cyclohexane-1,2-dicarboxylic acid:[5]

» Combine cis-cyclohexane-1,2-dicarboxylic acid (1 mmol, 172 mg) and oxalyl chloride (1.2
mmol, 152 mg, 0.103 ml) in 5 mL of dry toluene.

e Add one drop of freshly distilled DMF.

e Purge the reaction vessel with argon and heat the reaction under stirring for 3 hours.
o After the reaction, stop stirring, decant the toluene solution, and filter it.

o Evaporate the volatiles from the filtrate.

e The resulting product is triturated with diethyl ether to yield the crystalline form of
hexahydrophthalic anhydride.

Industrial Preparation Method:[6]

» Phthalic anhydride is heated to 50°C and dissolved in a solvent (e.g., dioxane,
tetrahydrofuran, cyclohexane) in a dissolving tower maintained at 50-70°C.
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e The resulting solution is pressurized and injected into a fixed-bed or constant pressure
reactor containing a selective hydrogenation catalyst.

» The hydrogenation reaction is carried out.

e The product stream from the reactor is sent to a solvent recovery tower where the solvent is
evaporated.

o The bottom material from the solvent recovery tower is then fed into a rectification tower to
purify the hexahydrophthalic anhydride.

Applications in Research and Development

Hexahydrophthalic anhydride is a crucial component in various advanced materials. Its
primary application is as a hardener for epoxy resins, imparting excellent mechanical strength,
thermal stability, and dielectric properties to the cured products.[?]

Key Application Areas:

o Epoxy Resins: Used as a curing agent for producing coatings, adhesives, and composite
materials. The resulting epoxy systems are noted for their improved color stability and
electrical properties compared to amine-cured systems.

o Electrical Insulation: Due to its high dielectric strength and thermal stability, it is employed in
the manufacturing of electrical insulating materials for electronic components.

o Polyester and Alkyd Resins: Serves as an intermediate in the production of alkyd and
polyester resins, where it enhances adhesion, gloss, and water resistance.[2][3]

o Plasticizers: Acts as a precursor in the synthesis of plasticizers to improve the flexibility and
durability of polymers.

o Pharmaceuticals and Agrochemicals: It is also utilized as a raw material in the synthesis of
certain pharmaceuticals and agricultural chemicals.

Biological Interactions and Safety Considerations
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For professionals in drug development and life sciences, understanding the biological effects of
chemical compounds is paramount. Hexahydrophthalic anhydride is a known allergen and
sensitizer.

o Absorption: Inhalation exposure in human volunteers has shown that hexahydrophthalic
anhydride is almost completely absorbed in the respiratory tract.[1][2]

o Metabolism: It is believed to be rapidly hydrolyzed to hexahydrophthalic acid (HHP acid) on
the mucous membranes.[1]

o Excretion: HHP acid is excreted through the kidneys. The half-life of HHP acid in plasma is
approximately 2 hours.[1][2] Analysis of HHP acid in plasma or urine can be used for
biological monitoring of exposure.[1]

Hexahydrophthalic anhydride is recognized as a cause of occupational immunologic lung
diseases, including asthma.[5] Exposure can lead to the development of specific IgE and IgG
antibodies, which are associated with immunologically mediated respiratory disease.[5] It can
act as a hapten, forming conjugates with human serum proteins, which can trigger an immune
response.[5]

e Hazards: May cause allergic skin reactions, serious eye damage, and allergy or asthma
symptoms if inhaled.[7][8]

o Personal Protective Equipment (PPE): It is crucial to use appropriate PPE, including
protective gloves, eye and face protection, and respiratory protection in case of inadequate
ventilation.[7][9][10]

» Handling: Avoid contact with skin and eyes and the formation of dust and aerosols.[9] Ensure
adequate ventilation in the work area.[8]

e First Aid: In case of contact, immediately flush eyes with water, wash skin with soap and
water, and move to fresh air if inhaled.[7][9] Seek medical attention if symptoms persist.[7]

This guide provides foundational technical information on hexahydrophthalic anhydride. For
specific applications and detailed safety protocols, consulting the full safety data sheets and
relevant literature is strongly recommended.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Hexahydrophthalic anhydride | CBH1003 | CID 85689 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 2. Page loading... [wap.guidechem.com]

o 3. Hexahydrophthalic Anhydride (HHPA) - Special Anhydride - ChangMao Biochemical
[en.cmbec.com]

e 4. HEXAHYDROPHTHALIC ANHYDRIDE, ALL ISOMERS | Occupational Safety and Health
Administration [osha.gov]

» 5. Synthesis and Application of Hexahydrophthalic anhydride_Chemicalbook
[chemicalbook.com]

e 6. CN106674172A - Method for preparing hexahydrophthalic anhydride - Google Patents
[patents.google.com]

e 7. broadview-tech.com [broadview-tech.com]
8. fishersci.com [fishersci.com]

e 9. chemicalbook.com [chemicalbook.com]

e 10. echemi.com [echemi.com]

» To cite this document: BenchChem. [Molecular formula and weight of Hexahydrophthalic
anhydride.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b042101#molecular-formula-and-weight-of-
hexahydrophthalic-anhydride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b042101?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042101?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

